Cas no 30881-24-4 (2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-)
30881-24-4 structure
Product Name:2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-
CAS No:30881-24-4
MF:C13H16O3
MW:220.264344215393
CID:1444648
Update Time:2024-08-23
2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-
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- Inchi: 1S/C13H16O3/c1-9(14)13(10(2)15)8-11-4-6-12(16-3)7-5-11/h4-7,13H,8H2,1-3H3
- InChI Key: QOQYLKURADQSEA-UHFFFAOYSA-N
- SMILES: CC(=O)C(CC1=CC=C(OC)C=C1)C(=O)C
Computed Properties
- Exact Mass: 220.10998
Experimental Properties
- Density: 1.064±0.06 g/cm3(Predicted)
- Melting Point: 71-73 °C
- Boiling Point: 328.3±27.0 °C(Predicted)
- PSA: 43.37
- pka: 10.18±0.59(Predicted)
2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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